Cas no 1804-28-0 (1-(4-methylphenyl)methylcyclopropane-1-carboxylic Acid)

1804-28-0 structure
Product name:1-(4-methylphenyl)methylcyclopropane-1-carboxylic Acid
1-(4-methylphenyl)methylcyclopropane-1-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylicacid, 1-[(4-methylphenyl)methyl]-
- 1-(p-Methylbenzyl)cyclopropanecarboxylic acid
- 1-(4-methylbenzyl)cyclopropanecarboxylic acid
- 1-[(4-methylphenyl)methyl]cyclopropane-1-carboxylic acid
- 1804-28-0
- SCHEMBL12027333
- 1-(4-methylbenzyl)cyclopropane-1-carboxylic acid
- DTXSID00170959
- NS00025936
- AKOS014312077
- EINECS 217-294-3
- 1-(4-methylphenyl)methylcyclopropane-1-carboxylic Acid
-
- Inchi: InChI=1S/C12H14O2/c1-9-2-4-10(5-3-9)8-12(6-7-12)11(13)14/h2-5H,6-8H2,1H3,(H,13,14)
- InChI Key: HJWBQCOOUNIZPR-UHFFFAOYSA-N
- SMILES: CC1=CC=C(CC2(CC2)C(=O)O)C=C1
Computed Properties
- Exact Mass: 190.09942
- Monoisotopic Mass: 190.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 2.4
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 330.0±11.0 °C at 760 mmHg
- Flash Point: 153.8±13.9 °C
- PSA: 37.3
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
1-(4-methylphenyl)methylcyclopropane-1-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(4-methylphenyl)methylcyclopropane-1-carboxylic Acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | M357133-10mg |
1-[(4-methylphenyl)methyl]cyclopropane-1-carboxylic Acid |
1804-28-0 | 10mg |
$ 50.00 | 2022-06-03 | ||
TRC | M357133-50mg |
1-[(4-methylphenyl)methyl]cyclopropane-1-carboxylic Acid |
1804-28-0 | 50mg |
$ 135.00 | 2022-06-03 | ||
TRC | M357133-100mg |
1-[(4-methylphenyl)methyl]cyclopropane-1-carboxylic Acid |
1804-28-0 | 100mg |
$ 210.00 | 2022-06-03 |
1-(4-methylphenyl)methylcyclopropane-1-carboxylic Acid Related Literature
-
Kaiming Hou New J. Chem., 2019,43, 10826-10833
-
Rania S. Seoudi,Annette Dowd,Brian J. Smith,Adam Mechler Phys. Chem. Chem. Phys., 2016,18, 11467-11473
-
Jens Antony,Stefan Grimme Phys. Chem. Chem. Phys., 2008,10, 2722-2729
-
Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
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